
C.I. 50415 in Biological Research: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent black 5

Cat. No.: B077087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. 50415, commonly known as Brilliant Cresyl Blue (BCB), is a supravital stain with significant

applications in biological research and diagnostics. This phenothiazine-based dye is

instrumental in identifying and assessing the developmental competence of oocytes for in vitro

fertilization (IVF) and in the enumeration of reticulocytes for hematological analysis. Its utility

stems from its ability to permeate living cells and interact with specific intracellular components,

providing a visual marker of cellular maturity and metabolic activity. This technical guide

provides an in-depth overview of the core applications of C.I. 50415, detailing its chemical

properties, mechanism of action, experimental protocols, and relevant biological pathways.

Chemical and Physical Properties
Brilliant Cresyl Blue is a synthetic organic dye belonging to the oxazine family. Its chemical

structure and properties are summarized below.
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Property Value

Chemical Name
3-Amino-7-(diethylamino)-2-methylphenoxazin-

5-ium chloride

C.I. Name C.I. 50415

Synonyms Brilliant Cresyl Blue, Brilliant Blue C

CAS Number 81029-05-2[1]

Molecular Formula C₁₇H₂₀ClN₃O[2][3]

Molecular Weight 317.8 g/mol [2][4]

Appearance Dark green to dark blue crystalline powder[3]

Solubility Soluble in water and ethanol (3%)[4]

Absorption Maximum (λmax) 622 nm[4]

Core Applications in Biological Research
C.I. 50415 has two primary applications in biological research: the selection of developmentally

competent oocytes and the supravital staining of reticulocytes.

Oocyte Selection for In Vitro Fertilization (IVF)
Brilliant Cresyl Blue is a widely used, non-invasive method for selecting mature and

developmentally competent oocytes for IVF in various species, including humans, cattle,

sheep, and pigs.[5][6][7][8] The selection is based on the activity of the enzyme Glucose-6-

Phosphate Dehydrogenase (G6PDH).

Growing oocytes have high levels of active G6PDH, an enzyme in the pentose phosphate

pathway.[7][9] G6PDH reduces the Brilliant Cresyl Blue dye, rendering the oocyte's cytoplasm

colorless (BCB-). In contrast, mature oocytes that have completed their growth phase exhibit

low G6PDH activity, and their cytoplasm remains blue after staining (BCB+).[5][7][10] BCB+

oocytes have demonstrated a significantly higher potential for successful fertilization and

development into blastocysts.[10][11][12]
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The selection of competent oocytes is also linked to the Sonic Hedgehog (SHH) signaling

pathway, which is crucial for ovarian follicular development and oocyte maturation.[10][13]

Studies have shown that high-quality, BCB+ oocytes exhibit higher expression of SHH-

signaling proteins, leading to better cumulus cell expansion and a lower rate of apoptosis.[12]

[14]

Growing Oocyte (High G6PDH Activity) Mature Oocyte (Low G6PDH Activity)

Glucose-6-Phosphate 6-Phosphoglucono-
δ-lactone G6PDH (Active) Brilliant Cresyl Blue

(Blue) Colorless Product NADP+ NADPH G6PDH (Inactive) Brilliant Cresyl Blue
(Blue)

Result: BCB+ (Blue Cytoplasm)
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The following table summarizes the effects of different BCB concentrations on oocyte

competence in various species.
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Species
BCB
Concentration
(µM)

Incubation
Time (min)

Outcome Reference

Sheep

(prepubertal)
13 60

BCB+ oocytes

had a higher

blastocyst rate

(21% vs 9%) and

more cells per

blastocyst.[15]

[15]

Sheep 26 Not Specified

Higher

maturation rate

in BCB+ oocytes

compared to

control and 52

µM BCB.[16]

[16]

Buffalo 26 90

BCB+ oocytes

yielded more

blastocysts

(33.4%)

compared to

control (20.2%).

[17]

[17]

Cat 13 45

Increased

blastocyst rate

from 7.3%

(BCB-) to 20.0%

(BCB+).[18]

[18]

Porcine 26 90

BCB+ oocytes

showed higher

cumulus cell

expansion and

nuclear

maturation.[7]

[7]
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This protocol is a generalized procedure based on common practices. Researchers should

optimize concentrations and incubation times for their specific species and experimental

conditions.

Preparation of Staining Solution:

Prepare a stock solution of Brilliant Cresyl Blue in a suitable buffer, such as modified

Dulbecco's Phosphate-Buffered Saline (mDPBS) supplemented with 0.4% Bovine Serum

Albumin (BSA).

Dilute the stock solution to the desired final concentration (e.g., 13 µM or 26 µM) in the

same buffer.

Staining Procedure:

Collect Cumulus-Oocyte Complexes (COCs) and wash them three times in a holding

medium (e.g., HEPES-buffered TCM-199 with 10% fetal bovine serum).[9]

Incubate the COCs in the prepared BCB staining solution for 45-90 minutes at 38.5°C in a

humidified atmosphere.[7][17][18]

After incubation, wash the COCs three times in the holding medium to remove excess

stain.

Selection and Further Processing:

Under a stereomicroscope, classify the oocytes based on their cytoplasm coloration.

BCB+: Oocytes with a blue-colored cytoplasm.

BCB-: Oocytes with a colorless cytoplasm.

The selected BCB+ oocytes can then be used for in vitro maturation (IVM), in vitro

fertilization (IVF), and subsequent embryo culture.
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Supravital Staining of Reticulocytes
Brilliant Cresyl Blue is a classic supravital stain used in hematology to identify and count

reticulocytes in peripheral blood smears.[1] Reticulocytes are immature red blood cells that

contain residual ribosomal RNA (rRNA), which is not present in mature erythrocytes.

As a basic dye, Brilliant Cresyl Blue precipitates the acidic rRNA in reticulocytes, forming a dark

blue network or granules (reticulum) that are visible under a light microscope.[19] This reaction

only occurs in living, unfixed cells, hence the term "supravital staining".[20] The number of

reticulocytes is an indicator of erythropoietic activity of the bone marrow.[19][21]

The following is a common procedure for staining reticulocytes with Brilliant Cresyl Blue.

Reagent Preparation:

Prepare a 1% (w/v) Brilliant Cresyl Blue staining solution in a citrate-saline buffer (e.g., 0.6

g sodium citrate and 0.7 g sodium chloride in 100 ml distilled water).[21]

Filter the solution before use to remove any precipitate.[6]

Staining Procedure:

In a small test tube, mix equal volumes of the staining solution and fresh, anticoagulated

whole blood (e.g., 2-3 drops of each).[22]

Incubate the mixture at room temperature (18-26°C) or 37°C for 10-20 minutes.[21][22]

Gently resuspend the cells after incubation.

Smear Preparation and Examination:

Place a small drop of the stained blood on a clean microscope slide and prepare a thin

blood smear.

Allow the smear to air dry completely. Do not fix or counterstain.[22]

Examine the smear under a microscope with an oil immersion objective. Reticulocytes will

be identifiable by the presence of dark blue-staining granules or a filamentous network
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within the red blood cells.

Count the number of reticulocytes per 1000 red blood cells to determine the reticulocyte

percentage.

Start: Fresh anticoagulated
whole blood

Mix equal volumes of
blood and BCB solution

Incubate for 10-20 minutes

Prepare thin blood smear
on a glass slide

Air dry the smear

Examine under oil immersion

Count reticulocytes per
1000 erythrocytes
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Safety and Handling
Brilliant Cresyl Blue is classified as a hazardous substance. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[12]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.

First Aid Measures:

After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Consult a physician.

After Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation

persists.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).[1][5][11]

[12][23]
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Conclusion
C.I. 50415, or Brilliant Cresyl Blue, is a versatile and valuable supravital stain for biological

research. Its application in oocyte selection has significantly improved the efficiency of in vitro

fertilization by providing a reliable, non-invasive method to identify developmentally competent

gametes. In hematology, it remains a fundamental tool for assessing erythropoietic activity

through the enumeration of reticulocytes. By understanding the underlying mechanisms of

action and adhering to standardized protocols and safety precautions, researchers can

effectively utilize this dye to advance their work in reproductive biology, drug development, and

clinical diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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